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Compound of Interest

Compound Name: Chrysotobibenzyl!

Cat. No.: B1668920

An In-depth Technical Guide to Chrysotobibenzyl: Chemical Structure, Properties, and
Biological Activity

Introduction

Chrysotobibenzyl is a polymethoxylated bibenzyl, a class of secondary metabolites found in
certain plant species, notably from the Orchidaceae family, such as Dendrobium pulchellum.[1]
[2] This compound has garnered significant interest within the scientific community for its
potential therapeutic applications, particularly in oncology. Preclinical studies have highlighted
its role as an anti-metastatic agent in lung cancer models.[3][4] This document provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological activities of chrysotobibenzyl, intended for researchers, scientists, and
professionals in drug development.

Chemical Structure and Physicochemical Properties

Chrysotobibenzyl is structurally characterized as a bibenzyl, featuring two phenyl rings linked
by an ethane bridge. Its IUPAC name is 5-(2-(3,4-dimethoxyphenyl)ethyl)-1,2,3-trimethoxy-
benzene. The key physicochemical properties are summarized in the table below.
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Property Value Reference
CAS Number 108853-09-4 [1][5]
Chemical Formula C19H2405 [1][5]
Molecular Weight 332.40 g/mol [1]
Exact Mass 332.1624 [1]
Aloifol II dimethyl ether;
Synonyms o [1][5]
Amoenylinin

) C: 68.66%; H: 7.28%:; O:
Elemental Analysis [1]
24.07%

Purity (Commercial) 95% ~ 99% [5]

Short term (days to weeks): O -
4°C. Long term (months to

Storage years): -20°C. Store in a well- [1]
closed container, protected

from light.

Biological Activity and Mechanism of Action

Chrysotobibenzyl has demonstrated significant anti-cancer activity, primarily focused on
inhibiting metastasis in non-small cell lung cancer (NSCLC). Its mechanism is multi-faceted,
targeting key signaling pathways involved in cell migration, invasion, and resistance to
apoptosis.

Anti-Metastatic Effects

Studies have shown that chrysotobibenzyl, at concentrations ranging from 1-50 pM,
effectively inhibits the migration and invasion of human lung cancer cells (including H460 and
H292 lines) in a dose-dependent manner.[3][4] This activity is linked to its ability to suppress
filopodia formation and the epithelial-to-mesenchymal transition (EMT), a critical process for
cancer cell dissemination.[3][4]

Modulation of Integrin and Caveolin-1 Signaling
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The primary mechanism of action for chrysotobibenzyl's anti-metastatic effects is through the
modulation of Caveolin-1 (Cav-1) and integrin signaling. Treatment with chrysotobibenzyl
leads to a reduction in the protein levels of Cav-1, integrins 1, 33, and av, as well as
downstream effectors such as phosphorylated Focal Adhesion Kinase (p-FAK) and
phosphorylated Akt (p-AKT).[3][4] This disruption of the Cav-1/Integrin axis is crucial for its
inhibitory effects on cell migration.
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Caption: Chrysotobibenzyl inhibits metastasis via the Cav-1/Integrin pathway.
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Sensitization to Chemotherapy

A significant finding is that chrysotobibenzyl sensitizes lung cancer cells to apoptosis
mediated by cisplatin, a common chemotherapeutic agent.[2][3] By downregulating integrins,
which play a role in chemoresistance, chrysotobibenzyl not only curtails cell metastasis but
also enhances the efficacy of conventional cancer drugs.[3][4]

Cytotoxicity Profile

Chrysotobibenzyl has been shown to be non-cytotoxic at concentrations up to 50 uM in
various human lung cancer cell lines (H460, H292, A549, H23) and non-cancerous human
cells.[3][4] However, a significant alteration in cell proliferation was noted in H292 cells at a 50
UM concentration after 48 hours, suggesting a potential cytostatic or cell-line-specific cytotoxic
effect at higher concentrations or longer exposure times.[3][4]

Experimental Protocols

The following section details the methodologies used to characterize the biological activity of
chrysotobibenzyl.

Source and Preparation

Chrysotobibenzyl is a natural product that can be isolated from the stem of Dendrobium
pulchellum.[2] For experimental use, stock solutions are typically prepared by dissolving the
purified compound in dimethylsulfoxide (DMSO) to the desired concentration.

Cell-Based Assays

A standard workflow for evaluating the anti-metastatic potential of chrysotobibenzyl involves a
series of in-vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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